Cas no 1159982-31-6 (1-(tert-butoxy)carbonylpiperidine-3-sulfonic acid)

• Product Name: 1-(tert-butoxy)carbonylpiperidine-3-sulfonic acid
• CAS No: 1159982-31-6
• MF: C₁₀H₁₉NO₅S
• MW: 265.326562166214
• MDL: MFCD09999132
• CID: 5186607
• PubChem ID: 49759140
• Update Time: 2025-11-02

1-(tert-butoxy)carbonylpiperidine-3-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butoxycarbonyl)piperidine-3-sulfonic acid
• 1-[(tert-butoxy)carbonyl]piperidine-3-sulfonic acid
• 1-Piperidinecarboxylic acid, 3-sulfo-, 1-(1,1-dimethylethyl) ester
• 1-(tert-butoxy)carbonylpiperidine-3-sulfonic acid

• MDL： MFCD09999132
• Inchi： 1S/C10H19NO5S/c1-10(2,3)16-9(12)11-6-4-5-8(7-11)17(13,14)15/h8H,4-7H2,1-3H3,(H,13,14,15)
• InChI Key： MOZXFBVOIWOEBS-UHFFFAOYSA-N
• SMILES： S(C1CN(C(=O)OC(C)(C)C)CCC1)(=O)(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 379
• XLogP3: 0.6
• Topological Polar Surface Area: 92.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-(tert-butoxy)carbonylpiperidine-3-sulfonic acid

Comprehensive Guide to 1-(tert-butoxy)carbonylpiperidine-3-sulfonic acid (CAS No. 1159982-31-6)

1-(tert-butoxy)carbonylpiperidine-3-sulfonic acid (CAS No. 1159982-31-6) is a specialized sulfonic acid derivative widely used in pharmaceutical and chemical research. This compound belongs to the class of piperidine derivatives, which are crucial intermediates in drug synthesis. With its unique tert-butoxycarbonyl (Boc) protecting group and sulfonic acid functionality, it plays a pivotal role in organic synthesis, particularly in peptide coupling and medicinal chemistry applications.

The molecular structure of 1-(tert-butoxy)carbonylpiperidine-3-sulfonic acid features a piperidine ring substituted at the 3-position with a sulfonic acid group, while the nitrogen atom is protected by a Boc group. This combination enhances its stability and reactivity, making it a valuable building block in multi-step synthetic routes. Researchers often utilize this compound for its ability to introduce sulfonate moieties into target molecules, which can significantly alter solubility and biological activity profiles.

In recent years, the demand for specialty chemical intermediates like 1-(tert-butoxy)carbonylpiperidine-3-sulfonic acid has surged, driven by advancements in drug discovery and bioconjugation techniques. The compound's versatility aligns with current trends in proteolysis-targeting chimeras (PROTACs) development and click chemistry applications, where precise molecular modifications are essential. Its CAS No. 1159982-31-6 serves as a unique identifier in global chemical databases, facilitating procurement and regulatory compliance.

The synthesis of 1-(tert-butoxy)carbonylpiperidine-3-sulfonic acid typically involves Boc protection of piperidine followed by selective sulfonation at the 3-position. This process yields high-purity material suitable for GMP-grade applications in pharmaceutical manufacturing. Analytical characterization by NMR spectroscopy and mass spectrometry confirms the structural integrity of this white to off-white crystalline powder, which exhibits excellent solubility in polar organic solvents.

From a commercial perspective, 1-(tert-butoxy)carbonylpiperidine-3-sulfonic acid serves as a key intermediate for API synthesis and biopharmaceutical production. Market analysis indicates growing interest from contract research organizations (CROs) and academic institutions working on neurological drug candidates and enzyme inhibitors. The compound's sulfonic acid group enables diverse conjugation possibilities, particularly in developing water-soluble drug derivatives and biocompatible materials.

Storage and handling of 1-(tert-butoxy)carbonylpiperidine-3-sulfonic acid require standard laboratory precautions for organic acids. The material remains stable under recommended conditions (typically 2-8°C in airtight containers), though prolonged exposure to moisture should be avoided to prevent Boc group cleavage. Suppliers generally provide detailed technical data sheets and certificates of analysis to ensure proper usage in research and development settings.

Emerging applications for CAS No. 1159982-31-6 include its use in metal-organic frameworks (MOFs) and polymeric drug delivery systems. The compound's ability to participate in hydrogen bonding networks and ionic interactions makes it valuable for designing advanced materials with controlled release properties. These developments align with current industry focus on sustained-release formulations and targeted therapy approaches in medicinal chemistry.

Quality control protocols for 1-(tert-butoxy)carbonylpiperidine-3-sulfonic acid emphasize HPLC purity analysis and residual solvent testing to meet pharmaceutical standards. Regulatory documentation typically includes ICH stability data and genotoxicity assessments, reflecting the compound's importance in preclinical development. Researchers frequently search for custom synthesis options and scale-up services for this intermediate, indicating its growing commercial significance.

The environmental profile of 1-(tert-butoxy)carbonylpiperidine-3-sulfonic acid has gained attention in line with green chemistry initiatives. Recent studies explore biodegradation pathways and waste treatment methods for sulfonic acid derivatives, addressing sustainability concerns in chemical manufacturing. These considerations complement the compound's utility in developing eco-friendly pharmaceutical processes and biodegradable materials.

Future research directions for CAS No. 1159982-31-6 may involve continuous flow chemistry applications and catalytic transformations to enhance synthetic efficiency. The compound's structural features position it as a promising candidate for asymmetric synthesis and chiral auxiliary development, particularly in creating enantiomerically pure pharmaceuticals. These potential applications underscore the enduring value of this piperidine sulfonic acid derivative in modern chemical science.